Cas no 1782779-66-1 (tert-Butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: tert-Butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 1782779-66-1
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5704778
• PubChem ID: 83844501
• Update Time: 2025-06-10

tert-Butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-658354
• tert-Butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• tert-Butyl9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• 1782779-66-1
• 1,4-Benzoxazepine-4(5H)-carboxylic acid, 9-amino-2,3-dihydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(17)16-7-8-18-12-10(9-16)5-4-6-11(12)15/h4-6H,7-9,15H2,1-3H3
• InChI Key： ANDKXNXKFPOKCW-UHFFFAOYSA-N
• SMILES： O(C(N1CCOC2C(=CC=CC=2C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 408.9±45.0 °C(Predicted)
• pka: 4.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on tert-Butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

tert-Butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate: A Comprehensive Overview

The compound tert-Butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, with the CAS number 1782779-66-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule's structure is characterized by a tetrahydrobenzoxazepine ring system, which is a bicyclic framework consisting of a benzene ring fused with a four-membered oxazepine ring. The presence of an amino group at the 9-position and a tert-butyl ester group at the 4-position adds functional diversity to this compound.

Recent studies have highlighted the importance of tert-butyl esters in enhancing the bioavailability of drugs. The tert-butyl group is known to improve solubility and stability in various biological environments, making it a valuable substituent in medicinal chemistry. In the case of tert-butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, this substituent plays a crucial role in modulating the pharmacokinetic properties of the molecule.

The tetrahydrobenzoxazepine core of this compound is a derivative of benzoxazepines, which are known for their wide range of biological activities. These include anti-inflammatory, analgesic, and even anticancer properties. The reduction of the benzoxazepine ring to its tetrahydro form introduces additional hydrogen atoms into the structure, which can influence both the physical properties and biological interactions of the molecule.

The amino group at position 9 is another key feature of this compound. Amino groups are versatile functional groups that can participate in various chemical reactions and interactions within biological systems. In drug design, amino groups are often used to enhance binding affinity to target proteins or enzymes through hydrogen bonding or other non-covalent interactions.

In terms of synthesis, tert-butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate can be prepared through a variety of methods. One common approach involves the cyclization of appropriately substituted amino alcohols or related precursors under specific reaction conditions. The choice of synthetic pathway depends on factors such as yield optimization and cost-effectiveness.

Recent advancements in computational chemistry have allowed researchers to model the behavior of molecules like tert-butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate with unprecedented accuracy. These computational tools enable scientists to predict how slight modifications to the molecule's structure might affect its activity or stability.

The potential applications of this compound are vast and varied. In pharmaceutical research, it could serve as a lead compound for developing new drugs targeting specific diseases such as cancer or inflammatory disorders. Additionally, its structural versatility makes it a candidate for use in advanced materials or nanotechnology applications.

In conclusion, tert-butyl 9-amino-2,3,4,5-tetrahydro-1,benzoxazepine-carboxy-late, with CAS number1782779 -66 -1, stands out as an important molecule with significant potential in multiple fields due to its unique structure and functional groups.